2-amino-4-(2-ethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(2-ethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H23N3O/c1-2-24-18-12-8-7-10-15(18)19-14-9-5-3-4-6-11-17(14)23-20(22)16(19)13-21/h7-8,10,12H,2-6,9,11H2,1H3,(H2,22,23)
• InChI Key: WUIYILGIJGZPSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=C(C(=NC3=C2CCCCCC3)N)C#N
• Molecular Formula: C20H23N3O
• Molecular Weight: 321.4 g/mol

Description

“2-amino-4-(2-ethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

Polysubstituted 2-amino-4H-pyran-3-carbonitrile derivatives are very important heterocyclic compounds with a wide range of interesting biological activities. The most useful and preferred method for the construction of these heterocyclic compounds is the multicomponent reaction (MCR) of aldehydes or isatin with malononitrile and β-ketoesters, diverse enolizable C-H-activated acidic compounds and phenols in the presence or absence of a catalyst.

Scientific Research Applications

Analytical Techniques and Biological Effects

The analysis of heterocyclic aromatic amines (HAAs), such as 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), and their metabolites in biological matrices, foodstuffs, and beverages is crucial for understanding their biological effects and exposures. Techniques such as liquid and gas chromatography coupled with mass spectrometry are highlighted for their sensitivity and selectivity in detecting HAAs at low quantification levels. This analysis is essential for studying the carcinogenic effects of HAAs and their inter- and intra-individual exposures, contributing to the understanding of the biological impact of similar compounds (Teunissen et al., 2010).

Corrosion Inhibition

Quinoline derivatives, which share structural similarities with the compound of interest, are noted for their effectiveness as anticorrosive materials. These derivatives form stable chelating complexes with metallic surfaces, highlighting the utility of heterocyclic compounds in industrial applications to prevent metal corrosion (Verma et al., 2020).

Plant Pigments and Biochemistry

Betalains, natural pigments involving cyclic structures, illustrate the diverse applications of heterocyclic compounds in biology. They serve as chemosystematic markers across various plant families and have potential health benefits due to their safe consumption profile. This highlights the relevance of studying cyclic and heterocyclic compounds in developing natural colorants and health supplements (Khan & Giridhar, 2015).

Biogenic Amines' Metabolism

The metabolism of biogenic amines by Pseudomonas species underscores the ecological and biotechnological significance of microbial interactions with heterocyclic compounds. These studies provide a foundation for bioremediation strategies and the development of microbial processes for the detoxification or transformation of heterocyclic amines and related compounds (Luengo & Olivera, 2020).